1-(3,4-dimethylphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3,4-dimethylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H18N6O/c1-11-4-7-14(8-5-11)18-21-19(26-23-18)16-17(20)25(24-22-16)15-9-6-12(2)13(3)10-15/h4-10H,20H2,1-3H3
• InChI Key: PMWTVKQQUCTPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=C(C=C4)C)C)N
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

1-(3,4-dimethylphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18N6O and its molecular weight is 346.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesized derivatives of 1-(3,4-dimethylphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine have been studied for their biological activity. The synthesis process involves reactions with various aromatic acids and hydrazine hydrate, leading to compounds with potential biological significance (Noubade, Prasad, Kumar, & Udupi, 2009).

Rearrangement and Structural Studies

• Research includes the study of the rearrangement of related compounds, such as 5-arylisoxazole-3-hydroxamic acids, into 3,4-substituted 1,2,5-oxadiazoles. This rearrangement and the resulting structures provide valuable insights into the behavior of similar compounds (Potkin, Petkevich, Lyakhov, & Ivashkevich, 2012).

Synthesis of Bi-heterocyclic Skeleton

• A bi-heterocyclic skeleton related to the compound has been synthesized, demonstrating significant heat of formation and detonation properties. This research is crucial for understanding the energetic and thermal properties of such compounds (Cao et al., 2020).

Antimicrobial Activities

• The synthesis of novel 1,2,4-triazole derivatives, which share a structural similarity with the compound of interest, shows promising antimicrobial activities. These activities highlight the potential of such compounds in medical applications (Bektaş et al., 2007).

Photoinduced Molecular Rearrangements

• Studies on the photochemistry of 1,2,4-oxadiazoles, closely related to the compound, reveal insights into molecular rearrangements under light exposure. This can be vital for understanding the photostability and photoreactivity of such compounds (Buscemi, Vivona, & Caronna, 1996).

Catalysis in Aqueous Media

• Substituted 1-(isoxazol-3-yl)methyl-1H-1,2,3-triazoles have been synthesized and used in the formation of palladium(II) complexes. These complexes have shown high-turnover catalysis in aqueous media, a property that could be relevant for similar compounds in catalytic applications (Bumagin et al., 2018).